Cas no 57946-63-1 (4-Amino-3-bromobenzotrifluoride)

• Product Name: 4-Amino-3-bromobenzotrifluoride
• CAS No: 57946-63-1
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• MDL: MFCD00042150
• CID: 57218
• PubChem ID: 93899
• Update Time: 2025-11-02

4-Amino-3-bromobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethyl)aniline
• 4-Amino-3-bromobenzotrifluoride
• 2-Bromo-4-trifluoromethylaniline
• Benzenamine, 2-bromo-4-(trifluoromethyl)-
• 2-bromo-4-trifluoromethyl-phenylamine
• QKRJIXSZTKOFTD-UHFFFAOYSA-N
• 3-BROMO-4-AMINOBENZOTRIFLUORIDE
• 2-bromo-4-(trifluoromethyl)phenylamine
• PubChem2914
• PubChem1521
• KSC837S8P
• EN300-84933
• A8240
• 57946-63-1
• 2-Bromo-4-(trifluoromethyl)aniline #
• FT-0617487
• NS00054472
• InChI=1/C7H5BrF3N/c8-5-3-4(7(9,10)11)1-2-6(5)12/h1-3H,12H
• 2-Bromo-4-(trifluoromethyl)aniline, 97%
• FT-0652285
• FT-0736655
• AC-2322
• Z317054112
• 2-Bromo-4-(trifluoromethyl)aniline;4-Amino-3-bromobenzotrifluoride
• AC-3662
• AB01890
• DTXSID60206667
• 2-bromo-4-trifluoromethyl aniline
• 3-bromo-4-amino benzotrifluoride
• AKOS000182255
• SCHEMBL40549
• CS-W004796
• 2-Bromo-4-trifluoromethylphenylamine
• PS-7589
• AM61591
• EINECS 261-035-7
• MFCD00042150
• 2-Bromo-4-(trifluoromethyl)aniline,97%
• DB-053132
• DB-024144

• MDL： MFCD00042150
• Inchi： 1S/C7H5BrF3N/c8-5-3-4(7(9,10)11)1-2-6(5)12/h1-3H,12H2
• InChI Key： QKRJIXSZTKOFTD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1)N
• BRN： 8139978

Computed Properties

• Exact Mass: 238.95600
• Monoisotopic Mass: 238.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Grayish yellow low melting point solid
• Density: 1,7 g/cm3
• Melting Point: 32.0 to 36.0 deg-C
• Boiling Point: 109-110 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.524(lit.)
• PSA: 26.02000
• LogP: 3.63130
• Sensitiveness: Sensitive to air
• Solubility: water

4-Amino-3-bromobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26-S36-S36/37/39
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Amino-3-bromobenzotrifluoride

Comprehensive Guide to 4-Amino-3-bromobenzotrifluoride (CAS No. 57946-63-1): Properties, Applications, and Market Insights

4-Amino-3-bromobenzotrifluoride (CAS No. 57946-63-1) is a specialized halogenated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, featuring a trifluoromethyl group and a bromo substituent, is highly valued for its unique electronic and steric properties. Researchers and manufacturers frequently search for 4-Amino-3-bromobenzotrifluoride synthesis, buy 4-Amino-3-bromobenzotrifluoride, and CAS 57946-63-1 suppliers, highlighting its industrial relevance.

The molecular structure of 4-Amino-3-bromobenzotrifluoride combines a benzene ring with a trifluoromethyl (-CF3) group at position 1, an amino (-NH2) group at position 4, and a bromine (-Br) atom at position 3. This arrangement imparts remarkable chemical stability and reactivity, making it a versatile intermediate in organofluorine chemistry. The electron-withdrawing effect of the -CF3 group enhances the compound's utility in cross-coupling reactions, a topic trending in modern synthetic chemistry.

In the pharmaceutical industry, 4-Amino-3-bromobenzotrifluoride serves as a key building block for drug discovery, particularly in the development of fluoroquinolone antibiotics and kinase inhibitors. Recent studies on targeted cancer therapies have increased demand for this compound, as researchers explore its potential in proteolysis-targeting chimeras (PROTACs). The agrochemical sector also utilizes it in crop protection agents, leveraging its ability to modify biological activity.

The synthesis of 4-Amino-3-bromobenzotrifluoride typically involves electrophilic aromatic bromination of 4-aminobenzotrifluoride, followed by purification via column chromatography. Manufacturers optimize processes to address growing inquiries about high-purity 57946-63-1 and cost-effective production methods. Environmental concerns have spurred interest in green chemistry approaches, such as catalytic bromination using N-bromosuccinimide (NBS).

Market trends indicate rising global demand for 4-Amino-3-bromobenzotrifluoride, driven by expanding pharmaceutical R&D in Asia-Pacific and North America. Suppliers emphasize GMP-compliant manufacturing and REACH certification to meet regulatory standards. Analytical techniques like HPLC and GC-MS ensure quality control, addressing frequent customer queries about CAS 57946-63-1 purity analysis.

Storage and handling recommendations for 4-Amino-3-bromobenzotrifluoride include protection from moisture and light in amber glass containers. Safety data sheets highlight standard organic compound precautions, with particular attention to amine group reactivity. The compound's thermal stability (decomposition >200°C) makes it suitable for various industrial processes.

Emerging applications in electronic materials, such as OLED intermediates and liquid crystal displays, further broaden the scope of 4-Amino-3-bromobenzotrifluoride. Its fluorine-containing aromatic system contributes to enhanced material performance, aligning with the tech industry's focus on high-performance polymers. Patent analyses reveal increasing innovation around 57946-63-1 derivatives for advanced material science.

For researchers investigating structure-activity relationships (SAR), 4-Amino-3-bromobenzotrifluoride offers valuable insights due to its balanced lipophilicity and hydrogen bonding capacity. Recent publications explore its role in medicinal chemistry optimization, particularly for CNS-targeting drugs. The compound's logP value (~2.8) makes it particularly interesting for blood-brain barrier penetration studies.

Quality specifications for commercial 4-Amino-3-bromobenzotrifluoride typically require ≥98% purity, with strict limits on heavy metal contaminants. Analytical certificates often include 1H NMR and 13C NMR data for verification. The growing emphasis on sustainable chemistry has led to developments in catalytic amination methods for its production.

In conclusion, 4-Amino-3-bromobenzotrifluoride (CAS No. 57946-63-1) represents a critical intermediate with expanding applications across multiple industries. Its unique combination of fluorine chemistry and aromatic reactivity continues to drive innovation in drug development and advanced materials. As research into fluorinated compounds accelerates, this compound maintains its position as a valuable tool for chemical synthesis and product development.